Cas no 1805130-76-0 (4,5-Bis(trifluoromethyl)-2-methylbenzyl alcohol)

• Product Name: 4,5-Bis(trifluoromethyl)-2-methylbenzyl alcohol
• CAS No: 1805130-76-0
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 4963542
• Update Time: 2025-05-20

4,5-Bis(trifluoromethyl)-2-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-methylbenzyl alcohol

• Inchi： 1S/C10H8F6O/c1-5-2-7(9(11,12)13)8(10(14,15)16)3-6(5)4-17/h2-3,17H,4H2,1H3
• InChI Key： NWVNOGMCGNUZDC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(C)=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 258.04793385 g/mol
• Monoisotopic Mass: 258.04793385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.16
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Additional information on 4,5-Bis(trifluoromethyl)-2-methylbenzyl alcohol

4,5-Bis(trifluoromethyl)-2-methylbenzyl Alcohol: A Comprehensive Overview

4,5-Bis(trifluoromethyl)-2-methylbenzyl alcohol (CAS No. 1805130-76-0) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its trifluoromethyl substituents at the 4 and 5 positions of the benzene ring, along with a methyl group at the 2 position, and a hydroxymethyl group (-CH₂OH) attached to the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 4,5-bis(trifluoromethyl)-2-methylbenzyl alcohol involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. One common approach to synthesizing this compound involves the use of directed metallation techniques, where palladium catalysts are employed to achieve site-selective fluorination. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis process, reducing reaction times and improving yields. For instance, studies published in *Nature Chemistry* have demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the trifluoromethylated benzyl alcohol framework with high precision.

The physical properties of 4,5-bis(trifluoromethyl)-2-methylbenzyl alcohol are heavily influenced by its molecular structure. The presence of electron-withdrawing trifluoromethyl groups at the 4 and 5 positions increases the compound's stability and enhances its ability to participate in polar interactions. Additionally, the hydroxymethyl group introduces hydrogen bonding capabilities, which can influence solubility and reactivity in different solvent systems. Experimental data indicate that this compound has a melting point of approximately -30°C and a boiling point around 180°C under standard atmospheric pressure.

One of the most promising applications of 4,5-bis(trifluoromethyl)-2-methylbenzyl alcohol lies in its potential as a building block for advanced pharmaceutical compounds. The trifluoromethyl groups are known to confer enhanced bioavailability and metabolic stability to drug molecules, making this compound an attractive candidate for drug design. Recent research published in *Journal of Medicinal Chemistry* has explored its use as an intermediate in the synthesis of novel kinase inhibitors, demonstrating its utility in medicinal chemistry.

Beyond pharmaceutical applications, 4,5-bis(trifluoromethyl)-2-methylbenzyl alcohol has also found relevance in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Studies conducted at leading research institutions have shown that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for next-generation electronic materials.

In terms of environmental impact, 4,5-bis(trifluoromethyl)-2-methylbenzyl alcohol exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a topic of concern for regulatory agencies. Recent toxicological studies have indicated that exposure to this compound at high concentrations may pose risks to aquatic organisms; thus, proper handling and disposal protocols are essential to minimize environmental impact.

Looking ahead, ongoing research into 4,5-bis(trifluoromethyl)-2-methylbenzyl alcohol is focused on expanding its utility across diverse chemical sectors. Collaborative efforts between academic institutions and industry partners are expected to yield innovative applications in areas such as agrochemicals and specialty chemicals. Furthermore, advancements in computational chemistry are enabling researchers to predict the reactivity and selectivity of this compound more accurately, facilitating its integration into complex synthetic pathways.